Cas no 61336-70-7 (Amoxicillin trihydrate)

• Product Name: Amoxicillin trihydrate
• CAS No: 61336-70-7
• MF: C₁₆H₂₅N₃O₈S
• MW: 419.4500
• MDL: MFCD00072029
• CID: 57676
• PubChem ID: 87560261
• Update Time: 2026-01-14

Amoxicillin trihydrate Chemical and Physical Properties

Names and Identifiers

• Amoxicillin trihydrate
• 6-((amino(4-hydroxyphenyl)acetyl)amino)-3,3-dimethyl-7-oxo-,trihydrate,(2s-(2-alpha,5-alpha,6-beta4-thia-1-azabicyclo(3.2.0)heptane-2-carboxylicaci
• acetyl)amino)-3,3-dimethyl-7-oxo-,trihydrate,(2s-(2-alpha,5-alpha,6-beta(s*)
• alpha-amino-p-hydroxybenzylpenicillintrihydrate
• brl2333trihydrate
• 6-[2-amino-2-(4-hydroxyphenyl)-acetyl]amino-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid trihydrate
• AMOXICILIN TRIHYDRATE
• Amoxicillin
• Amoxicillin Ttrihydrate
• Amoxycillin trihydrate
• Larotid
• Polymox
• Trimox
• Moxaline
• Amoxipen
• Clamoxyl
• Amodex
• Zimox
• Amoxil
• Robamox
• Utimox
• Wymox
• Amoksicillin
• Novabritine
• Kentrocyllin
• Zamocilline
• Velamox
• Sintopen
• Pamocil
• Metifarma
• Himinomax
• Flemoxine
• Amoxine
• Amoxidal
• Pacetocin
• Simplamox
• Siganopen
• Paradroxil
• Matasedrin
• Galenamox
• Benzoral
• Amoxina
• Zamocillin
• Izoltil
• Gramidil
• Amoxillat
• Amophar
• Ciblor
• Amoran
• Amoxi-wolff
• Uro-clamoxyl
• Amoxi-Diolan
• Amoksicillin forte
• A-Gram
• Dura AX
• Amoxicillin-ratiopharm
• BR
• Imacillin
• Hiconcil
• Amoxicillin-rat
• Neotetranase
• 61336-70-7 (hydrate)
• AMOXICILLIN [USP IMPURITY]
• Robamox-V
• 6beta-((2R)-2-amino-2-(4-hydroxyphenyl)acetamido)-2,2-dimethylpenam-3alpha-carboxylic acid trihydrate
• AMOXICILLIN TRIHYDRATE [EP MONOGRAPH]
• Amoxi-Sol
• Amoxi-Doser
• Amoxi-Drop Oral Suspension
• Biomox, Robamox-V Tablets
• Amoxicillin trihydrate, Pharmaceutical Secondary Standard; Certified Reference Material
• AMOXICILLIN TRIHYDRATE [MI]
• Amoxil trihydrate;Amoxipen trihydrate;Moxaline trihydrate
• s5298
• TALICIA COMPONENT AMOXICILLIN
• PREVPAC COMPONENT AMOXICILLIN
• Amoxi-Bol
• Pasetocin
• Amoxicillin hydrate (JP18)
• Amoxicillin hydrate
• KS-5338
• AMOXICILLIN [ORANGE BOOK]
• Amoxicillin PULSYS
• EN300-7376859
• Amoxicillin trihydrate, British Pharmacopoeia (BP) Reference Standard
• AMOXICILLIN TRIHYDRATE [WHO-IP]
• Amoxicillin hydrate (1:3)
• AMOXICILLIN TRIHYDRATE [MART.]
• AMOXICILLIN [USP MONOGRAPH]
• AMOXICILLIN HYDRATE [JAN]
• UNII-804826J2HU
• (2S,5R,6R)-6-((R)-2-amino-2-(4-hydroxyphenyl)acetamido)-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid trihydrate
• Amoxicilline (INN)
• (2S,5R,6R)-6-((R)-(-)-2-Amino-2-(p-hydroxyphenyl)acetamido)-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo(3.2.0)heptane-2-carboxylic acid trihydrate
• CLAVULOX COMPONENT AMOXICILLIN TRIHYDRATE
• Eupen
• Robamox-V Tablets
• DTXSID2022599
• Amoxi-Inject (Dogs and Cats)
• Amoxicillin, United States Pharmacopeia (USP) Reference Standard
• Amoxil trihydrate
• CCG-268878
• Amoxil (TN)
• D00229
• Biomox, Robamox-V
• (2S,5R,6R)-6-[[(2R)-2-amino-2-(4-hydroxyphenyl)acetyl]amino]-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid trihydrate
• MFCD00072029
• Amoxicillin trihydrate, VETRANAL(TM), analytical standard
• Alfamox
• 4-Thia-1-azabicyclo(3.2.0)heptane-2-carboxylic acid, 6-((amino(4-hydroxyphenyl)acetyl)amino)-3,3-dimethyl-7-oxo-, trihydrate(2S-(2alpha,5alpha,6beta(S*)))-
• AMOXICILLIN TRIHYDRATE [GREEN BOOK]
• DisperMox
• Amoxicillin (USP)
• CHEBI:51254
• AMOXICILLIN TRIHYDRATE [VANDF]
• Amoxicillin [USAN]
• alpha-Amino-p-hydroxybenzylpenicillin trihydrate
• AUGMENTIN COMPONENT AMOXICILLIN
• 6beta-[(2R)-2-amino-2-(4-hydroxyphenyl)acetamido]-2,2-dimethylpenam-3alpha-carboxylic acid trihydrate
• 804826J2HU
• AMOXICILLIN [VANDF]
• Sawacillin
• Dispermox (TN)
• Pasetocin (TN)
• G60911
• Amoxicillin trihydrate, European Pharmacopoeia (EP) Reference Standard
• Drg-0075
• (2S,5R,6R)-6-[[(2R)-2-amino-2-(4-hydroxyphenyl)acetyl]amino]-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid;trihydrate
• Amoxicillin [USAN:USP:INN:BAN:JAN]
• Q27122483
• NS00134264
• 4-THIA-1-AZABICYCLO(3.2.0)HEPTANE-2-CARBOXYLIC ACID, 6-((AMINO(4-HYDROXYPHENYL)ACETYL)AMINO)-3,3-DIMETHYL-7-OXO-, TRIHYDRATE(2S-(2.ALPHA.,5.ALPHA.,6.BETA.(S*)))-
• APC-111
• amoxicillin-trihydrat
• 4-Thia-1-azabicyclo(3.2.0)heptane-2-carboxylic acid, 6-((amino(4-hydroxyphenyl)acetyl)amino)-3,3-dimethyl-7-oxo-, trihydrate (2S-(2alpha,5alpha,6beta(S*)))-
• 4-Thia-1-azabicyclo(3.2.0)heptane-2-carboxylic acid, 6-(((2R)-amino(4-hydroxyphenyl)acetyl)amino)-3,3-dimethyl-7-oxo-, trihydrate, (2S,5R,6R)-
• 61336-70-7
• AMOXICILLIN TRIHYDRATE [WHO-DD]
• BRL 2333
• (2S,5R,6R)-6-{[(2R)-2-amino-2-(4-hydroxyphenyl)acetyl]amino}-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid trihydrate
• Amoxicillin trihydrate for performance verification, European Pharmacopoeia (EP) Reference Standard
• (2S,5R,6R)-6-((R)-(-)-2-AMINO-2-(P-HYDROXYPHENYL)ACETAMIDO)-3,3-DIMETHYL-7-OXO-4-THIA-1-AZABICYCL(3.2.0)HEPTANE-2-CARBOXYLIC ACID TRIHYDRATE
• AMOXICILLINUM TRIHYDRICUM [WHO-IP LATIN]
• Amoxi-Inject (Cattle)
• (2S,5R,6R)-6-[(2R)-2-amino-2-(4-hydroxyphenyl)acetamido]-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid trihydrate
• AMOXICILLIN [USP-RS]
• AKOS015896673

• MDL： MFCD00072029
• Inchi： 1S/C16H19N3O5S.3H2O/c1-16(2)11(15(23)24)19-13(22)10(14(19)25-16)18-12(21)9(17)7-3-5-8(20)6-4-7;;;/h3-6,9-11,14,20H,17H2,1-2H3,(H,18,21)(H,23,24);3*1H2/t9-,10-,11+,14-;;;/m1.../s1
• InChI Key： MQXQVCLAUDMCEF-CWLIKTDRSA-N
• SMILES： S1C(C([H])([H])[H])(C([H])([H])[H])[C@]([H])(C(=O)O[H])N2C([C@]([H])([C@@]12[H])N([H])C([C@@]([H])(C1C([H])=C([H])C(=C([H])C=1[H])O[H])N([H])[H])=O)=O.O([H])[H].O([H])[H].O([H])[H]
• BRN： 7507120

Computed Properties

• Exact Mass: 419.13600
• Monoisotopic Mass: 419.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 590
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• Topological Polar Surface Area: 161

Experimental Properties

• Color/Form: Powder
• Density: 3.5970
• Melting Point: 197-204°C
• Boiling Point: No data available
• Flash Point: No data available
• Refractive Index: 302 ° (C=0.1, H2O)
• Water Partition Coefficient: Soluble in water at 3.4mg/ml.
• PSA: 185.95000
• LogP: 0.85990
• Merck: 577
• Specific Rotation: +290° - +315° (c=0.1, H2O)
• Vapor Pressure: No data available

Amoxicillin trihydrate Security Information

• Signal Word：Danger
• Hazard Statement： H317; H334
• Warning Statement： P261; P272; P280; P285; P302+P352; P304+P341; P321; P333+P313; P342+P311; P363; P501
• Hazard Category Code： R42/43
• Safety Instruction： S36
• Regulatory Condition Code：Class Q (sugars, alkaloids, antibiotics, hormones)
• RTECS：XH8300000
• Hazardous Material Identification：
• Safety Term：S36
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases：R42/43

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactams Beta lactams Penams
• Other Chemical Reagents

Additional information on Amoxicillin trihydrate

Introduction to Amoxicillin trihydrate (CAS No: 61336-70-7)

Amoxicillin trihydrate is a widely recognized and extensively studied antibiotic belonging to the penicillin class. It is primarily utilized in the treatment of a variety of bacterial infections due to its effective mechanism of action, which involves inhibiting bacterial cell wall synthesis. The chemical compound is characterized by its trihydrate form, which enhances its stability and solubility, making it highly suitable for pharmaceutical formulations. With a CAS number of 61336-70-7, this compound has been thoroughly researched and documented in numerous scientific literature, underscoring its importance in modern medicine.

The efficacy of Amoxicillin trihydrate has been demonstrated in treating a broad spectrum of infections, including respiratory tract infections, urinary tract infections, skin and soft tissue infections, as well as dental infections. Its ability to penetrate biological membranes and reach infected sites makes it particularly valuable in clinical settings. Recent advancements in pharmacokinetics have further refined the understanding of how Amoxicillin trihydrate interacts with the human body, leading to optimized dosing regimens and improved patient outcomes.

In recent years, the development of resistance against Amoxicillin trihydrate has become a significant concern. However, ongoing research has identified strategies to mitigate this issue, such as combination therapies with other antibiotics or the use of beta-lactamase inhibitors. These innovations have helped to maintain the effectiveness of Amoxicillin trihydrate in clinical practice. Additionally, novel delivery systems have been explored to enhance its bioavailability and reduce side effects, further improving patient compliance and therapeutic success.

The structural formula of Amoxicillin trihydrate (CAS No: 61336-70-7) consists of a beta-lactam ring fused with a thiazole ring, which is a hallmark feature of penicillin-class antibiotics. This unique structure confers its antibacterial properties by inhibiting the synthesis of peptidoglycan cross-links in bacterial cell walls. The presence of the hydroxyl and carboxyl groups in its molecular structure contributes to its solubility in water, which is essential for oral and intravenous administration.

Recent studies have also highlighted the potential applications of Amoxicillin trihydrate beyond traditional antibiotic therapy. For instance, researchers have investigated its role in preventing biofilm formation by certain bacteria, which is a major challenge in chronic infections. By disrupting biofilm structures, Amoxicillin trihydrate has shown promise in reducing recurrent infections and improving treatment outcomes. Furthermore, its anti-inflammatory properties have been explored in conditions where bacterial infections trigger inflammatory responses.

The manufacturing process of Amoxicillin trihydrate (CAS No: 61336-70-7) adheres to stringent quality control measures to ensure purity and consistency. Modern biotechnological techniques have enabled the production of high-purity active pharmaceutical ingredients (APIs), which are crucial for maintaining therapeutic efficacy. The use of advanced crystallization methods has also improved the stability of the compound, ensuring that it remains effective throughout its shelf life.

From a regulatory perspective, Amoxicillin trihydrate is subject to rigorous testing and approval processes by global health authorities such as the FDA and EMA. These agencies ensure that the drug meets safety and efficacy standards before it reaches patients. Post-marketing surveillance continues to monitor any adverse effects or emerging resistance patterns, allowing for timely adjustments in therapeutic guidelines.

The environmental impact of pharmaceuticals like Amoxicillin trihydrate has also garnered attention in recent years. Efforts are being made to minimize waste during production and disposal while promoting sustainable practices. For instance, green chemistry principles are being applied to develop more environmentally friendly synthetic routes for antibiotics. Additionally, research into biodegradable formulations aims to reduce ecological contamination from unused medications.

In conclusion, Amoxicillin trihydrate (CAS No: 61336-70-7) remains a cornerstone in antibiotic therapy due to its broad-spectrum activity and favorable pharmacokinetic profile. Ongoing research continues to uncover new applications and strategies to enhance its efficacy while addressing challenges such as resistance and environmental impact. As our understanding of bacterial pathogens evolves, so too will our approaches to utilizing compounds like Amoxicillin trihydrate effectively in patient care.